7'-benzyl-6'-methyl-3',4'-dihydro-8'H-spiro[cyclohexane-1,2'-pyrano[3,2-g]chromene]-8'-thione

• IUPAC Name: 7-benzyl-6-methylspiro[3,4-dihydropyrano[3,2-g]chromene-2,1'-cyclohexane]-8-thione
• InChI: InChI=1S/C25H26O2S/c1-17-20-15-19-10-13-25(11-6-3-7-12-25)27-22(19)16-23(20)26-24(28)21(17)14-18-8-4-2-5-9-18/h2,4-5,8-9,15-16H,3,6-7,10-14H2,1H3
• InChI Key: XMLXNHPOTPHAOO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=S)OC2=C1C=C3CCC4(CCCCC4)OC3=C2)CC5=CC=CC=C5
• Molecular Formula: C25H26O2S
• Molecular Weight: 390.5 g/mol

Description

The compound 7'-benzyl-6'-methyl-3',4'-dihydro-8'H-spiro[cyclohexane-1,2'-pyrano[3,2-g]chromene]-8'-thione is a complex organic molecule that is likely to exhibit interesting chemical and physical properties due to its intricate structure. While the specific compound is not directly discussed in the provided papers, we can infer some aspects based on related structures.

Synthesis Analysis

The synthesis of complex spirocyclic compounds like the one often involves multi-step reactions that may include cyclization, alkylation, and introduction of various functional groups. The papers provided do not detail the synthesis of the exact compound, but similar compounds such as those in the first paper involve the formation of spirocyclic structures with benzyl substitutions, which could be relevant to the synthesis of the target compound .

Molecular Structure Analysis

The molecular structure of spirocyclic compounds is characterized by the presence of a spiro junction, where two ring systems are joined at a single atom. In the case of the compound , this would involve a cyclohexane ring and a pyrano[3,2-g]chromene ring system. The first paper discusses compounds with similar spirocyclic frameworks, where the reduced pyridine ring adopts a half-chair conformation, which could suggest similar conformational features for the compound .

Chemical Reactions Analysis

Spirocyclic compounds can participate in various chemical reactions, particularly those involving their functional groups. The presence of a thione group in the compound suggests potential for nucleophilic addition reactions, as well as the possibility of participating in hydrogen bonding. The first paper indicates that related compounds exhibit C-H...pi and O-H...pi(arene) hydrogen bonds, which could also be relevant for the compound .

Physical and Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its molecular structure. The presence of a benzyl group could impact its lipophilicity, while the spirocyclic nature may affect its conformational stability. The second paper discusses a related chromene compound with a cyclohexenone ring in an envelope conformation and a pyran ring in a boat conformation, which could provide insights into the conformational preferences of the compound . The intramolecular hydrogen bonding mentioned in the second paper could also be a feature in the compound , potentially affecting its boiling point, solubility, and crystal packing .

Scientific Research Applications

Chemical Synthesis and Reactivity

• Synthesis of Spiro Compounds : The compound is involved in reactions that lead to the formation of spiro[cyclopentane(cyclohexane)-1,3′-indeno[1,2-b]pyran]-2′-ones or spiro[benzo[h]chromene-3,1′-cyclopentane(cyclohexane)]-2(4H)-ones, showcasing its utility in creating spiro compounds with complex structures (Kirillov et al., 2012).

• Molecular Docking and Biological Evaluation : Similar structures have been synthesized and evaluated for their biological activities, such as acetylcholinesterase inhibition and cytotoxicity, along with molecular docking studies, indicating the potential of this compound in medicinal chemistry (Bonacorso et al., 2015).

Structural Analysis and Properties

• Molecular Structure Characterization : The molecular rearrangements and structural properties of related spiro compounds are studied, providing insights into their chemical behavior and stability (Bennett et al., 1980).

• Photochromic Properties : Investigations into the photochromic properties of annelated spiro compounds, similar in structure to the given compound, have been conducted, emphasizing their potential use in materials science (Aldoshin et al., 1998).

Synthetic Applications

• Novel Synthesis Methods : Research into the synthesis of novel spiro compounds, including methods and reaction mechanisms, highlights the versatility of such compounds in organic synthesis (Pogosyan et al., 2020).

• Cascade Reactions and Molecular Diversity : Studies demonstrate the use of spiro compounds in catalyst-free, multi-component reactions, leading to the synthesis of diverse molecular structures with potential biological properties (Mohammadi et al., 2019).